Cas no 1228631-81-9 (tert-butyl N-(3-fluoro-4-piperidyl)carbamate)

Tert-butyl N-(3-fluoro-4-piperidyl)carbamate is a fluorinated piperidine derivative commonly used as an intermediate in organic synthesis and pharmaceutical research. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, making it valuable for peptide and heterocycle synthesis. The fluorine substituent at the 3-position introduces electronic and steric effects, influencing reactivity and binding properties in medicinal chemistry applications. This compound is particularly useful in the development of bioactive molecules, including CNS-targeting agents, due to the piperidine scaffold's prevalence in pharmacologically active compounds. Its high purity and well-defined structure ensure reproducibility in synthetic routes.

tert-butyl N-(3-fluoro-4-piperidyl)carbamate structure

1228631-81-9 structure

Product Name:tert-butyl N-(3-fluoro-4-piperidyl)carbamate

CAS No:1228631-81-9

MF:C₁₀H₁₉FN₂O₂

MW:218.268466234207

MDL:MFCD14706501

CID:839012

PubChem ID:49761210

Update Time:2025-06-08

tert-butyl N-(3-fluoro-4-piperidyl)carbamate Chemical and Physical Properties

Names and Identifiers

- (3-FLUORO-PIPERIDIN-4-YL)-CARBAMIC ACID TERT-BUTYL ESTER
- tert-butyl (3-fluoropiperidin-4-yl)carbamate
- tert-butyl N-(3-fluoro-4-piperidyl)carbamate
- DB-062545
- 1268521-83-0
- SCHEMBL16058941
- SB11088
- 2983649-64-3
- tert-butyl cis-3-fluoropiperidin-4-ylcarbamate
- tert-butyl N-[(3S)-3-fluoropiperidin-4-yl]carbamate
- SB11091
- tert-Butyl(3-fluoropiperidin-4-yl)carbamate
- (3S,4R)-N-Boc-4-amino-3-fluoropiperidine
- MFCD18632653
- MFCD27956916
- cis-4-(Boc-amino)-3-fluoropiperidine
- tert-butyl N-(3-fluoropiperidin-4-yl)carbamate
- SB20520
- tert-Butyl N-[(3S,4S)-3-fluoro-4-piperidyl]carbamate
- tert-butyl 3-fluoropiperidin-4-ylcarbamate
- 1228631-81-9
- SB12281
- (3S,4S)-N-Boc-3-fluoro-4-aminopiperidine
- AS-39690
- SY099046
- SB12770
- (3R,4S)-N-Boc-3-fluoropiperidin-4-amine
- 4-(Boc-amino)-3-fluoropiperidine
- tert-butyl N-[cis-3-fluoropiperidin-4-yl]carbamate
- CS-0036285
- SY241073
- SY241069
- tert-butyl N-[(3R,4S)-3-Fluoro-4-piperidyl]carbamate
- SY098901
- (3R,4R)-N-Boc-3-fluoropiperidin-4-amine
- SB12768
- SB12280
- MFCD14706501
- MFCD27956917
- AKOS024153338
- DB-062530
- tert-Butyl N-[(3S,4R)-3-fluoro-4-piperidyl]carbamate
- tert-butyl Trans-3-fluoropiperidin-4-ylcarbamate
- MDL： MFCD14706501
- Inchi： 1S/C10H19FN2O2/c1-10(2,3)15-9(14)13-8-4-5-12-6-7(8)11/h7-8,12H,4-6H2,1-3H3,(H,13,14)
- InChI Key： MPIIBGAKGQZLDK-UHFFFAOYSA-N
- SMILES： FC1CNCCC1NC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 218.14305602g/mol
Monoisotopic Mass: 218.14305602g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 228
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 50.4Å²

tert-butyl N-(3-fluoro-4-piperidyl)carbamate Pricemore >>

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TRC	F401890-10mg	(3-Fluoro-piperidin-4-yl)carbamic Acid tert-Butyl Ester	1228631-81-9		10mg	$ 70.00	2022-06-05
TRC	F401890-50mg	(3-Fluoro-piperidin-4-yl)carbamic Acid tert-Butyl Ester	1228631-81-9		50mg	$ 230.00	2022-06-05
TRC	F401890-100mg	(3-Fluoro-piperidin-4-yl)carbamic Acid tert-Butyl Ester	1228631-81-9		100mg	$ 340.00	2022-06-05
Chemenu	CM323108-1g	tert-Butyl (3-fluoropiperidin-4-yl)carbamate	1228631-81-9	95%	1g	$1128	2021-08-18
Alichem	A129004224-250mg	tert-Butyl (3-fluoropiperidin-4-yl)carbamate	1228631-81-9	95%	250mg	$407.88	2023-09-03
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Chemenu	CM323108-500mg	tert-Butyl (3-fluoropiperidin-4-yl)carbamate	1228631-81-9	95%	500mg	$420	2022-09-03
Chemenu	CM323108-1g	tert-Butyl (3-fluoropiperidin-4-yl)carbamate	1228631-81-9	95%	1g	$525	2022-09-03
eNovation Chemicals LLC	Y1210815-100mg	tert-butyl N-(3-fluoro-4-piperidyl)carbamate	1228631-81-9	97%	100mg	$175	2024-07-21
eNovation Chemicals LLC	Y1210815-250MG	tert-butyl N-(3-fluoro-4-piperidyl)carbamate	1228631-81-9	97%	250mg	$265	2024-07-21